5-Pyrimidinebutanol
Cat. No. B8680428
M. Wt: 152.19 g/mol
InChI Key: LKMYTUMPGDDLAY-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Name
Identifiers
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REACTION_SMILES
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[CH:12]([OH:13])([CH3:14])[CH3:15].[n:1]1[cH:2][n:3][cH:4][c:5]([C:7]#[C:8][CH2:9][CH2:10][OH:11])[cH:6]1>>[n:1]1[cH:2][n:3][cH:4][c:5]([CH2:7][CH2:8][CH2:9][CH2:10][OH:11])[cH:6]1
|
Inputs
Step One
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Name
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|
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Quantity
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Extracted from reaction SMILES
|
|
Type
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reactant
|
|
Smiles
|
CC(C)O
|
|
Name
|
|
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Quantity
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Extracted from reaction SMILES
|
|
Type
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reactant
|
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Smiles
|
OCCC#Cc1cncnc1
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Outcomes
Product
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Name
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|
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Type
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product
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Smiles
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OCCCCc1cncnc1
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
